Cas no 330819-87-9 (Benzo[b]thiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-(methylamino)-)

• Product Name: Benzo[b]thiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-(methylamino)-
• CAS No: 330819-87-9
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD01049103
• CID: 3941095
• PubChem ID: 826484
• Update Time: 2025-04-22

Benzo[b]thiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-(methylamino)-
• 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• STK831110
• 330819-87-9
• 2-(methylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• SCHEMBL1101915
• E85123
• AKOS000279874
• AG-690/08754057
• NCGC00324034-01
• AB01319880-02

• MDL： MFCD01049103
• Inchi： 1S/C10H12N2S/c1-12-10-8(6-11)7-4-2-3-5-9(7)13-10/h12H,2-5H2,1H3
• InChI Key： AMUJRKVEFOBIIQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.1Ų